molecular formula C12H28ClNO B8273679 12-Aminododecanol hydrochloride

12-Aminododecanol hydrochloride

Cat. No. B8273679
M. Wt: 237.81 g/mol
InChI Key: MBHCRDGQXFQJMU-UHFFFAOYSA-N
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Description

12-Aminododecanol hydrochloride is a useful research compound. Its molecular formula is C12H28ClNO and its molecular weight is 237.81 g/mol. The purity is usually 95%.
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properties

Molecular Formula

C12H28ClNO

Molecular Weight

237.81 g/mol

IUPAC Name

12-aminododecan-1-ol;hydrochloride

InChI

InChI=1S/C12H27NO.ClH/c13-11-9-7-5-3-1-2-4-6-8-10-12-14;/h14H,1-13H2;1H

InChI Key

MBHCRDGQXFQJMU-UHFFFAOYSA-N

Canonical SMILES

C(CCCCCCO)CCCCCN.Cl

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of 5.0 g of tert-butyl N-(12-hydroxydodecyl)carbamate in 25 ml of methanol was added 3 ml of hydrochloric acid and the mixture was heated under reflux for one hour. The reaction solution was distilled off under reduced pressure, ethyl acetate was added to the residue, the crystal thus precipitated out was recovered by filtration and dried under reduced pressure to afford 3.23 g of the title compound.
Quantity
5 g
Type
reactant
Reaction Step One
Quantity
25 mL
Type
solvent
Reaction Step One
Quantity
3 mL
Type
reactant
Reaction Step Two

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